1-Benzoyl-3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}azepan-2-one
1-Benzoyl-3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}azepan-2-one
Brand Name:
Vulcanchem
CAS No.:
315709-70-7
VCID:
VC0382608
InChI:
InChI=1S/C25H20ClN3O2S2/c26-18-11-9-16(10-12-18)19-14-32-22-21(19)23(28-15-27-22)33-20-8-4-5-13-29(25(20)31)24(30)17-6-2-1-3-7-17/h1-3,6-7,9-12,14-15,20H,4-5,8,13H2
SMILES:
C1CCN(C(=O)C(C1)SC2=NC=NC3=C2C(=CS3)C4=CC=C(C=C4)Cl)C(=O)C5=CC=CC=C5
Molecular Formula:
C25H20ClN3O2S2
Molecular Weight:
494g/mol
1-Benzoyl-3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}azepan-2-one
CAS No.: 315709-70-7
Main Products
VCID: VC0382608
Molecular Formula: C25H20ClN3O2S2
Molecular Weight: 494g/mol
![1-Benzoyl-3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}azepan-2-one - 315709-70-7](/images/no_structure.jpg)
| CAS No. | 315709-70-7 |
|---|---|
| Product Name | 1-Benzoyl-3-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl}azepan-2-one |
| Molecular Formula | C25H20ClN3O2S2 |
| Molecular Weight | 494g/mol |
| IUPAC Name | 1-benzoyl-3-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanylazepan-2-one |
| Standard InChI | InChI=1S/C25H20ClN3O2S2/c26-18-11-9-16(10-12-18)19-14-32-22-21(19)23(28-15-27-22)33-20-8-4-5-13-29(25(20)31)24(30)17-6-2-1-3-7-17/h1-3,6-7,9-12,14-15,20H,4-5,8,13H2 |
| Standard InChIKey | ABHYDWCVUDOEFL-UHFFFAOYSA-N |
| SMILES | C1CCN(C(=O)C(C1)SC2=NC=NC3=C2C(=CS3)C4=CC=C(C=C4)Cl)C(=O)C5=CC=CC=C5 |
| Canonical SMILES | C1CCN(C(=O)C(C1)SC2=NC=NC3=C2C(=CS3)C4=CC=C(C=C4)Cl)C(=O)C5=CC=CC=C5 |
| PubChem Compound | 3876182 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume